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Compound of Interest

Compound Name:
3-[(Isopropylamino)sulfonyl]-4-

methoxybenzoic acid

CAS No.: 701253-01-2

Cat. No.: B2921723

Get Quote

In-Depth Hazard Assessment and Handling Guide
for 4-Methoxy-3-[(propan-2-yl)sulfamoyl]benzoic
acid
Executive Summary
CAS 701253-01-2, chemically identified as 4-methoxy-3-[(propan-2-yl)sulfamoyl]benzoic acid

(or 3-[(isopropylamino)sulfonyl]-4-methoxybenzoic acid), is a specialized organic

compound frequently utilized as an intermediate in pharmaceutical synthesis and drug

discovery[1]. As a sulfonamide-containing benzoic acid derivative, it presents specific

physicochemical properties that dictate its handling, storage, and safety protocols[1]. This

whitepaper transcends a standard 16-section Safety Data Sheet (SDS) by providing

researchers and safety officers with a mechanistic understanding of the compound's hazards,

ensuring that laboratory protocols are both self-validating and scientifically grounded.

Physicochemical Profiling & Structural Causality

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2921723#bc-rfq
https://www.benchchem.com/product/b2921723/docs?utm_src=pdf-body#safety-data-sheet-sds-whitepaper-cas-701253-01-2
https://www.chemscene.com/product/701253-01-2.html
https://www.chemscene.com/product/701253-01-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2921723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding the physical properties of CAS 701253-01-2 is essential for predicting its

behavior in laboratory environments. The compound typically presents as a solid powder.

Quantitative Data Summary
Property Value Causality / Implication

CAS Number 701253-01-2
Unique identifier for safety

tracking and inventory.

Molecular Formula C₁₁H₁₅NO₅S

Indicates potential for SOx and

NOx emissions upon

combustion[1].

Molecular Weight 273.31 g/mol
Moderately sized organic

intermediate[1].

Monoisotopic Mass 273.0671 Da

Relevant for LC-MS

identification and purity

validation[2].

Predicted XlogP 1.2

Suggests moderate

lipophilicity; low risk of severe

bioaccumulation[2].

Storage Temperature Room Temperature (RT)

Stable under standard

laboratory conditions; avoid

extreme heat[3].

Structural Causality
The molecule features three distinct functional groups that govern its reactivity and safety

profile:

Carboxylic Acid (-COOH): Imparts mild acidic properties. In aqueous environments or upon

contact with mucous membranes, it can act as a localized irritant by disrupting cellular lipid

bilayers.

Sulfonamide Group (-SO₂NH-): Sulfonamides are well-known pharmacophores but can also

trigger hypersensitivity reactions (sulfa allergies) in susceptible individuals[1]. Direct dermal

or inhalation exposure must be minimized to prevent immune sensitization.
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Methoxy Group (-OCH₃): An electron-donating group on the aromatic ring that influences the

compound's electronic distribution and solubility, making it soluble in polar organic solvents

(e.g., DMSO, DMF) but less soluble in non-polar solvents.

Toxicological Mechanisms & Hazard Assessment
While CAS 701253-01-2 is not classified as a highly lethal poison, its structural components

necessitate strict handling precautions.

Skin and Eye Irritation: The acidic nature of the benzoic acid moiety can cause localized

inflammation (erythema) upon direct contact with the skin or eyes.

Respiratory Tract Irritation: Because the compound is supplied as a powder, aerosolized

particulates can be easily inhaled if mishandled. The deposition of these acidic particulates in

the respiratory tract can cause coughing, mucosal irritation, and shortness of breath.

Sensitization Risk: Due to the presence of the sulfonamide group[1], repeated exposure may

lead to immune-mediated sensitization. Once sensitized, an individual may experience

severe allergic reactions upon subsequent exposures, even at trace concentrations.

Operational Safety Protocols
To ensure a self-validating safety system, the following step-by-step methodologies must be

strictly adhered to. Every action is designed to mitigate the specific structural hazards identified

above.

Protocol A: Routine Handling and Storage
Engineering Controls: Always handle the powder inside a certified chemical fume hood to

prevent the aerosolization of particulates into the laboratory environment.

Personal Protective Equipment (PPE):

Gloves: Don nitrile gloves (minimum 0.11 mm thickness) to prevent dermal contact and

potential sensitization.

Eye Protection: Wear tight-fitting chemical safety goggles to protect against accidental

powder dispersion.
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Respirator: If handling outside a fume hood is absolutely necessary, an N95 or P100

particulate respirator is required to prevent inhalation.

Storage: Store in a tightly sealed container at room temperature[3]. Keep away from strong

oxidizing agents and moisture to prevent chemical degradation and caking.

Protocol B: Emergency Spill Response
In the event of a powder spill, the primary objective is to prevent aerosolization and subsequent

inhalation or dermal exposure.

Evacuate and Isolate: Immediately clear unprotected personnel from the immediate vicinity

of the spill.

Don PPE: Ensure the spill responder is wearing a particulate respirator, safety goggles, and

double nitrile gloves.

Containment: Do not dry sweep, as the mechanical action will aerosolize the acidic powder.

Instead, gently cover the spill with a damp absorbent material (e.g., wet sand or vermiculite)

to suppress dust.

Collection: Use a non-sparking plastic scoop to transfer the wetted material into a

designated, sealable hazardous waste container.

Decontamination: Wash the spill area thoroughly with soap and water, ensuring all residual

acidic traces are neutralized and removed.

Disposal: Label the container clearly and dispose of it in accordance with local environmental

regulations for sulfonamide-containing organic waste.

Workflows & Visualizations
The following diagrams map the logical progression for exposure response and spill

neutralization, ensuring rapid, error-free decision-making in high-stress scenarios.
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Figure 1: Step-by-step emergency response workflow for CAS 701253-01-2 exposure.
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Figure 2: Sequential chemical spill containment and neutralization protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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